2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(2-phenylmethoxynaphthalen-1-yl)prop-2-enenitrile
• InChI: InChI=1S/C27H19N3O/c28-17-21(27-29-24-12-6-7-13-25(24)30-27)16-23-22-11-5-4-10-20(22)14-15-26(23)31-18-19-8-2-1-3-9-19/h1-16H,18H2,(H,29,30)/b21-16+
• InChI Key: XKZVGMVRJZEAMT-LTGZKZEYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C3=CC=CC=C3C=C2)C=C(C#N)C4=NC5=CC=CC=C5N4
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C3=CC=CC=C3C=C2)/C=C(\C#N)/C4=NC5=CC=CC=C5N4
• Molecular Formula: C27H19N3O
• Molecular Weight: 401.5 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzimidazole and naphthalene, and its unique chemical structure has made it an interesting subject for investigation. In

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile is not fully understood. However, studies have suggested that this compound may exert its anticancer activity through the inhibition of microtubule polymerization, which is essential for cell division. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity in vitro, making it a promising candidate for further investigation. This compound has also been shown to have good solubility in water, which is important for its potential use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile in lab experiments is its unique chemical structure, which may provide insights into the development of new therapeutic agents. However, one limitation is the limited research on this compound, which may make it difficult to fully understand its potential applications.

Future Directions

There are several future directions for the investigation of 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile. One potential direction is the investigation of its potential as an anticancer agent in vivo. Additionally, this compound may be investigated for its potential as an antifungal and antibacterial agent. Further research may also be conducted to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry.
In conclusion, this compound is a promising compound with potential applications in various scientific research fields. Its unique chemical structure and low toxicity make it an interesting subject for investigation. Further research is needed to fully understand its potential applications and mechanism of action.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile involves the reaction of 2-(1H-benzimidazol-2-yl)aniline with 2-(benzyloxy)-1-naphthaldehyde in the presence of a base. The reaction yields the desired product as a yellow solid, which can be purified through recrystallization or column chromatography.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-[2-(benzyloxy)-1-naphthyl]acrylonitrile has shown potential in various scientific research applications, particularly in the field of medicinal chemistry. This compound has been investigated for its potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated for its potential as an antifungal and antibacterial agent.